![molecular formula C8H7BrClF2N B13579513 2-(5-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine](/img/structure/B13579513.png)
2-(5-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- It is a key intermediate in the synthesis of dapagliflozin , a novel selective sodium-glucose co-transporter type II (SGLT2) inhibitor used for the treatment of type 2 diabetes .
- Dapagliflozin is the first SGLT2 inhibitor approved for improving blood glucose control in adults with type 2 diabetes, making it an important option in diabetes management.
2-(5-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine: is a chemical compound with the molecular formula and a molecular weight of .
Preparation Methods
- The synthetic route to prepare 2-(5-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine involves several steps.
- One common method starts with the reaction of 5-bromo-2-chlorobenzaldehyde with ethyl acetate to form the intermediate (5-bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone .
- This intermediate is then further transformed to the desired compound through subsequent reactions .
Chemical Reactions Analysis
- Common reagents include reducing agents (such as sodium borohydride ), halogenating agents (such as bromine ), and base-catalyzed reactions.
(5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone: can undergo various reactions, including:
Scientific Research Applications
Dapagliflozin: , derived from this intermediate, has several applications:
Mechanism of Action
- Dapagliflozin inhibits SGLT2 in the renal proximal tubules, reducing glucose reabsorption.
- This mechanism increases urinary glucose excretion, lowering blood glucose levels.
- Molecular targets include SGLT2 transporters, and the pathway involves renal glucose handling.
Comparison with Similar Compounds
- Dapagliflozin stands out due to its unique mechanism of action and cardiovascular benefits.
- Similar compounds include other SGLT2 inhibitors like canagliflozin and empagliflozin .
Properties
Molecular Formula |
C8H7BrClF2N |
---|---|
Molecular Weight |
270.50 g/mol |
IUPAC Name |
2-(5-bromo-2-chlorophenyl)-2,2-difluoroethanamine |
InChI |
InChI=1S/C8H7BrClF2N/c9-5-1-2-7(10)6(3-5)8(11,12)4-13/h1-3H,4,13H2 |
InChI Key |
YQINCCIHCBWLKI-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1Br)C(CN)(F)F)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.